6,8-dichloro-2H-chromen-2-one
Overview
Description
6,8-dichloro-2H-chromen-2-one is a chemical compound with the molecular formula C9H4Cl2O2 . It has a molecular weight of 215.03 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the sources I found. It has a molecular weight of 215.03 . More specific properties like boiling point, melting point, and density are not available .Scientific Research Applications
Synthesis and Biological Activity : 6,8-Dichloro-2H-chromen-2-one has been used in the synthesis of various compounds with potential biological activities. For instance, El-Shaaer (2012) reported the synthesis of 7-amino-9-hydroxy-6-oxo-6H-benzo[c]chromene-8-carbonitrile derivatives and 4-methyl-2-oxo-2H-chromene-3-carbonitrile, demonstrating antimicrobial activities of the synthesized products (El-Shaaer, 2012).
Microwave-Assisted Synthesis : A study by El Azab, Youssef, and Amin (2014) explored the microwave-assisted synthesis of novel 2H-Chromene derivatives, including those bearing this compound, and assessed their antimicrobial activity, highlighting their effectiveness against various bacteria and fungi (El Azab, Youssef, & Amin, 2014).
Structural Characterization and Antibacterial Activity : Salem et al. (2012) utilized this compound in synthesizing new derivatives and characterized them for potential antibacterial and antifungal properties (Salem, Marzouk, Ali, & Madkour, 2012).
Spectroscopic Studies and NLO Properties : Manimekalai and Vijayalakshmi (2015) conducted spectroscopic studies and theoretical investigations on 6-phenylazo-3-(p-tolyl)-2H-chromen-2-one, which relates to the broader chromen-2-one family, to understand its NLO (nonlinear optical) properties (Manimekalai & Vijayalakshmi, 2015).
Photophysical Properties : The study by Gad, Kamar, and Mousa (2020) on chromen-2-one-based organic dyes, including derivatives of this compound, examined their electronic and photovoltaic properties for applications in dye-sensitized solar cells (Gad, Kamar, & Mousa, 2020).
Catalytic Synthesis : Majumdar et al. (2015) reviewed different catalytic methodologies for the synthesis of 2H-chromenes, which would include this compound, highlighting its significance in biological activities and photophysical properties (Majumdar, Paul, Mandal, Bruin, & Wulff, 2015).
Future Directions
Properties
IUPAC Name |
6,8-dichlorochromen-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4Cl2O2/c10-6-3-5-1-2-8(12)13-9(5)7(11)4-6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXNXVBSMMLEIIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)OC2=C(C=C(C=C21)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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